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Compound of Interest

Compound Name: COH34

Cat. No.: B15062571

Essential Safety and Handling Guide for COH34

This document provides crucial safety and logistical information for the handling and disposal
of COH34, a potent and specific poly(ADP-ribose) glycohydrolase (PARG) inhibitor. The
following procedural guidance is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory practices.

Chemical Identifier:

e Name: COH34

e Synonyms: COH-34, COH 34[1]

e CAS Number: 906439-72-3[1][2][3][4]

Physicochemical Properties: COH34 is a light yellow to yellow solid powder.[1] It is a potent
PARG inhibitor with an IC50 of 0.37 nM.[1][2][3][5][6]
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Property Value Source
Molecular Formula C18H15NOS [1103114]
Molecular Weight 293.38 g/mol [1][3]
Light yellow to yellow solid
Appearance [1]
powder
Powder: -20°C for 3 years, 4°C
for 2 years. In solvent: -80°C
Storage [1][7]

for 6 months, -20°C for 1

month.[1][7]

Personal Protective Equipment (PPE)

While a specific Safety Data Sheet (SDS) for COH34 was not identified, the following PPE
recommendations are based on general best practices for handling potent, powdered chemical

compounds in a laboratory setting.

PPE Category Item Specification Rationale
Chemical splash Protects eyes from
Eye Protection Safety Goggles goggles compliant splashes of solutions

with ANSI Z87.1

or airborne powder.

Hand Protection

Chemical-resistant

gloves

Nitrile or neoprene
gloves.[8] Check
manufacturer's
compatibility data.

Prevents dermal
absorption of the

compound.

Body Protection

Laboratory Coat

Long-sleeved,

properly fitted

Protects skin and
personal clothing from

contamination.

Respiratory Protection

N95 Respirator or
higher

NIOSH-approved

Recommended when
handling the powder
outside of a certified
chemical fume hood

to prevent inhalation.
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Important Note: The selection of appropriate PPE is dependent on the specific experimental
conditions and quantities of COH34 being handled. A thorough risk assessment should be

conducted before beginning any work.

Handling and Operational Plan

A clear workflow is essential for the safe handling of COH34. The following diagram outlines

the key steps from receiving to disposal.
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Receiving and Storage Preparation
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Caption: Workflow for safe handling of COH34.
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Experimental Protocols

Preparation of Stock Solutions

COH34 is soluble in DMSO.[3][4] Due to its instability in solution, it is recommended to use
freshly prepared working solutions.[1][2][6]

In Vitro Solution Preparation:

Component Example Concentration Procedure

Dissolve the appropriate mass
COH34 10 mM

of COH34 in fresh DMSO.

Dilute the 10 mM stock
Working Solution 100 pM solution 1:100 in the desired

cell culture medium or buffer.

In Vivo Formulation Preparation:

A common formulation for in vivo studies involves a mixture of DMSO, PEG300, Tween-80, and
saline.[1][2]

Component Percentage Example for 1 mL
DMSO 10% 100 pL
PEG300 40% 400 pL
Tween-80 5% 50 pL
Saline 45% 450 pL
Protocol:

e Prepare a concentrated stock solution of COH34 in DMSO (e.g., 16.7 mg/mL).[1][2]

o To prepare 1 mL of the final formulation, add 100 pL of the DMSO stock solution to 400 pL of
PEG300 and mix thoroughly.[1][2]
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e Add 50 pL of Tween-80 to the mixture and mix again.[1][2]

» Finally, add 450 pL of saline to reach the final volume of 1 mL and mix until the solution is
clear.[1][2]

Disposal Plan

All waste materials contaminated with COH34 must be disposed of as hazardous chemical
waste in accordance with institutional and local regulations.

Waste Stream Management:

Hazardous Solid Waste Container

Contaminated Materials
Solid Waste (Gloves, Tubes)
Liquid Waste (Unused Solutions)

P Hazardous Liquid Waste Container

Sharps (Needles, Syringes)

Sharps Container

Click to download full resolution via product page
Caption: COH34 waste disposal streams.
Decontamination Procedure:

» Wipe all surfaces that may have come into contact with COH34 with a suitable laboratory
detergent.

o Follow with a rinse of 70% ethanol.

 All cleaning materials should be disposed of as hazardous solid waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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